Cas no 2825007-17-6 (4-Amino-2-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride)

• Product Name: 4-Amino-2-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride
• CAS No: 2825007-17-6
• MF: C₄H₁₁ClN₂O₂S
• MW: 186.660338640213
• CID: 6270386
• PubChem ID: 165806793
• Update Time: 2025-06-07

4-Amino-2-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37466079
• 2825007-17-6
• 4-amino-2-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride
• 4-Amino-2-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride

• Inchi： 1S/C4H10N2O2S.ClH/c1-6-2-4(5)3-9(6,7)8;/h4H,2-3,5H2,1H3;1H
• InChI Key： YUAWVQHQJNCPKL-UHFFFAOYSA-N
• SMILES： Cl.S1(CC(CN1C)N)(=O)=O

Computed Properties

• Exact Mass: 186.0229765g/mol
• Monoisotopic Mass: 186.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-Amino-2-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride

Introduction to 4-Amino-2-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride (CAS No. 2825007-17-6)

4-Amino-2-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride, identified by the CAS number 2825007-17-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative belongs to the thiazolidine class, characterized by a sulfur-containing five-membered ring structure. The presence of both amino and carbonyl functionalities makes it a versatile scaffold for further chemical modifications and biological investigations.

The compound’s structure consists of a thiazolidine core substituted with a methyl group at the 2-position and an amino group at the 4-position, flanked by two intramolecular carbonyl groups. This arrangement imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The hydrochloride salt form enhances its solubility in aqueous systems, facilitating its use in solution-phase reactions and biological assays.

In recent years, 4-amino-2-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride has garnered attention due to its potential applications in medicinal chemistry. The thiazolidine ring is a common motif in biologically active compounds, including nonsteroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. The amino and carbonyl groups provide multiple sites for functionalization, enabling the development of novel derivatives with tailored pharmacological properties.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of thiazole-based scaffolds. Thiazoles are known for their broad spectrum of biological activities, including antiviral, antibacterial, and anticancer effects. Researchers have leveraged the reactivity of 4-amino-2-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride to construct more complex thiazole derivatives through cyclization and condensation reactions. These efforts have led to the discovery of several promising lead compounds with therapeutic potential.

Recent studies have highlighted the compound’s utility in drug discovery pipelines. For instance, modifications at the 5-position of the thiazolidine ring have been explored to enhance binding affinity to target enzymes and receptors. The introduction of additional substituents, such as halogens or alkoxy groups, has been shown to modulate metabolic stability and bioavailability. Such structural optimizations are critical for advancing candidate molecules toward clinical development.

The synthetic pathways involving 4-amino-2-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride are also noteworthy. The compound can be readily accessed through multi-step organic transformations starting from commercially available precursors. Advances in catalytic methods have further streamlined its preparation, reducing reaction times and improving yields. These developments make it an accessible building block for both academic laboratories and industrial research teams.

Beyond its synthetic utility, 4-amino-2-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride has been investigated for its potential role in material science applications. The thiazolidine core exhibits interesting electronic properties when incorporated into polymers or coordination complexes. Researchers have explored its use as a ligand for metal ions or as a monomer in polymerization reactions aimed at creating functional materials with specialized characteristics.

The compound’s stability under various conditions has also been studied extensively. Thermal gravimetric analysis (TGA) and differential scanning calorimetry (DSC) have been employed to assess its decomposition profile and glass transition temperature. These data are essential for understanding its behavior in different processing environments and ensuring consistent performance in downstream applications.

In conclusion,4-amino-2-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride (CAS No. 2825007-17-6) represents a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and biologists alike. As research continues to uncover new derivatives and applications,this compound is poised to remain at the forefront of chemical innovation.